Cas no 1563685-48-2 (methyl 2-(4Z)-oxepan-4-ylideneacetate)

• Product Name: methyl 2-(4Z)-oxepan-4-ylideneacetate
• CAS No: 1563685-48-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5701023
• PubChem ID: 81605672
• Update Time: 2025-07-31

methyl 2-(4Z)-oxepan-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• Methyl2-(oxepan-4-ylidene)acetate
• Methyl 2-(oxepan-4-ylidene)acetate
• 1563685-48-2
• Acetic acid, 2-(4-oxepanylidene)-, methyl ester
• methyl 2-(4Z)-oxepan-4-ylideneacetate

• Inchi： 1S/C9H14O3/c1-11-9(10)7-8-3-2-5-12-6-4-8/h7H,2-6H2,1H3/b8-7+
• InChI Key： BEZYYFBRTHJPTI-BQYQJAHWSA-N
• SMILES： O1CC/C(=C/C(=O)OC)/CCC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 251.4±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes